BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Molecular
Weight and Purity of Isomalt

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isomalt

Cat. No.: B1678288

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics of
isomalt, a sugar substitute widely used in the food and pharmaceutical industries. While the
concept of a "molecular weight distribution™ is typically applied to polymers, this guide will
address the core principles of isomalt's molecular identity, focusing on its precise molecular
weight, isomeric composition, and the analytical techniques used to determine its purity and
identify any related substances.

Chemical Composition and Molecular Weight of
Isomalt

Isomalt is not a single chemical entity but an equimolar mixture of two diastereomeric
disaccharide alcohols:

e 1-O-a-D-Glucopyranosyl-D-mannitol (GPM)
e 6-O-a-D-Glucopyranosyl-D-sorbitol (GPS)[1]

Both GPM and GPS are isomers with the same chemical formula, C12H24011, and
consequently, the same molecular weight.[2][3] The manufacturing process is designed to
produce these two components in a roughly 1:1 ratio.[4]

Table 1: Molecular Properties of Isomalt Isomers
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Property Value Reference
Chemical Formula C12H24011 [2][3]
Molecular Weight 344.31 g/mol [5]1[6]
\someric Composition (E;)Lgmolar mixture of GPM and o

The precise molecular weight and well-defined composition mean that, unlike polymers, pure
isomalt does not have a molecular weight distribution. Instead, analytical focus is placed on
confirming the identity and purity of the two isomers and quantifying any process-related
impurities.

Manufacturing Process and Potential Impurities

Isomalt is produced in a two-stage process from sucrose.[1] Understanding this process is key
to understanding the potential impurity profile.

e Enzymatic Transglucosylation: Sucrose is converted into the intermediate, isomaltulose,
using the enzyme isomaltulose synthase.[1]

e Hydrogenation: The isomaltulose is then hydrogenated using a Raney nickel catalyst. This
step reduces the fructose moiety of isomaltulose to a mixture of the sugar alcohols, sorbitol
and mannitol, resulting in the formation of GPS and GPM.[1]

Potential impurities in the final product can include:

e Unreacted isomaltulose

e Monosaccharide alcohols: Sorbitol and Mannitol[7][8]
e Reducing sugars

Commercial grades of isomalt have stringent specifications for these impurities.
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Isomalt Manufacturing Process
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Analytical Workflow for Isomalt Characterization
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Data Analysis:
- Molecular Weight Confirmation
- Oligomer/Monomer Detection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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